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Compound of Interest

Compound Name:
2-Fluoro-3-hydroxy-6-

methylbenzoic acid

CAS No.: 1268718-24-6

Cat. No.: B577895

Get Quote

Executive Summary
Target Molecule: 2-Fluoro-3-hydroxy-6-methylbenzoic acid[1][2][3]

CAS Number: 1268718-24-6[1][2]

Molecular Formula: C₈H₇FO₃

Molecular Weight: 170.14 g/mol

Core Application: Key intermediate for pyrazolopyridine-based B-Raf inhibitors (e.g., in

polycystic kidney disease and oncology pipelines).

Primary Pathway: Directed Ortho Metalation (DoM) of 3-fluoro-4-methoxytoluene followed by

ether cleavage.
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The synthesis leverages the directing power of the fluorine substituent to install the carboxylic

acid moiety with high regiocontrol.

Disconnection: The C1–COOH bond is formed via electrophilic quench of an aryl-lithium

species.

Precursor:3-Fluoro-4-methoxytoluene (also known as 4-methoxy-3-fluorotoluene).

Logic: The fluorine atom at position 3 and the methyl group at position 1 cooperatively direct

lithiation to the sterically crowded but electronically activated C2 position (which corresponds

to C6 in the final benzoic acid numbering).
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Figure 1: Retrosynthetic logic flow from target acid to commercial starting material.

Detailed Synthesis Protocol
Route Overview

Step Reaction Type Reagents Conditions Yield (Est.)

1
Directed Ortho

Metalation (DoM)

s-BuLi (or n-

BuLi/TMEDA),

CO₂

THF, -78°C 65–75%

2
Ether Cleavage

(Demethylation)

BBr₃ (Boron

Tribromide)
DCM, 0°C → RT 85–92%

Step 1: Synthesis of 2-Fluoro-3-methoxy-6-
methylbenzoic Acid
This step utilizes the strong ortho-directing ability of the fluorine atom to install the carboxyl

group. Although the position between the fluorine and methyl groups appears sterically
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hindered, the coordination of lithium to fluorine facilitates deprotonation at this specific site.

Reagents & Materials
Substrate: 3-Fluoro-4-methoxytoluene (1.0 eq)

Base:sec-Butyllithium (1.4 M in cyclohexane, 1.1 eq) ORn-Butyllithium (2.5 M) with TMEDA

(1.1 eq).

Solvent: Anhydrous THF (Tetrahydrofuran).

Electrophile: Dry Ice (Solid CO₂), excess.

Quench: 2N HCl.

Protocol
Setup: Flame-dry a 3-neck round-bottom flask equipped with a magnetic stir bar, nitrogen

inlet, and temperature probe.

Solvation: Charge the flask with 3-Fluoro-4-methoxytoluene (e.g., 5.0 g, 35.7 mmol) and

anhydrous THF (50 mL). Cool the solution to -78°C using a dry ice/acetone bath.

Lithiation: Add sec-BuLi (28 mL, 39.2 mmol) dropwise via syringe pump over 30 minutes.

Maintain internal temperature below -70°C.

Note: The solution typically turns yellow/orange, indicating the formation of the aryl-lithium

species.

Equilibration: Stir at -78°C for 1–2 hours to ensure complete lithiation.

Carboxylation:

Method A (Gas): Bubble anhydrous CO₂ gas through the solution for 30 minutes.

Method B (Solid): Pour the reaction mixture onto an excess of crushed dry ice in a beaker

(slurry method).

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b577895?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Quench: Allow the mixture to warm to room temperature (RT). Quench with water (50 mL)

and adjust pH to ~1–2 using 2N HCl.

Workup: Extract the aqueous layer with Ethyl Acetate (3 x 50 mL). Combine organic layers

and extract with saturated NaHCO₃ solution (3 x 50 mL) to pull the acid product into the

aqueous phase (separating it from unreacted neutral starting material).

Acidification: Acidify the combined bicarbonate extracts with 6N HCl to pH 1. A white

precipitate should form.

Isolation: Filter the solid or extract with DCM, dry over Na₂SO₄, and concentrate.

Product: 2-Fluoro-3-methoxy-6-methylbenzoic acid.[3][4][5]

Appearance: Off-white solid.

Step 2: Demethylation to 2-Fluoro-3-hydroxy-6-
methylbenzoic Acid
Boron tribromide (BBr₃) is the reagent of choice for cleaving aryl methyl ethers adjacent to

electron-withdrawing groups where milder reagents (like HBr/AcOH) might fail or cause side

reactions.

Reagents & Materials
Substrate: 2-Fluoro-3-methoxy-6-methylbenzoic acid (from Step 1).[5]

Reagent: Boron Tribromide (BBr₃), 1.0 M solution in DCM (3.0 eq).[3][5]

Solvent: Anhydrous Dichloromethane (DCM).

Protocol
Setup: Use a dry flask under nitrogen atmosphere.

Dissolution: Dissolve the starting material (e.g., 278 mg, 1.51 mmol) in anhydrous DCM (10

mL).

Cooling: Cool the reaction mixture to 0°C in an ice bath.
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Addition: Add BBr₃ solution (4.5 mL, 4.53 mmol) dropwise over 10 minutes.

Caution: Reaction is exothermic; evolution of methyl bromide gas may occur.

Reaction: Remove the ice bath and allow the mixture to warm to ambient temperature. Stir

for 2–4 hours. Monitor by TLC or LC-MS (disappearance of methoxy peak).

Quench: Cool back to 0°C. Carefully quench by dropwise addition of Methanol (MeOH) or

ice-water. (MeOH is preferred initially to form volatile trimethyl borate).

Workup: Dilute with water and extract with Ethyl Acetate (or DCM/MeOH mixture if solubility

is low). Wash organic layer with brine, dry over Na₂SO₄, and concentrate under reduced

pressure.

Purification: The crude product is often pure enough. If necessary, purify via recrystallization

from Ethanol/Water or silica gel chromatography (MeOH/DCM gradient).
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Step 1: Regioselective Carboxylation

Step 2: Deprotection

3-Fluoro-4-methoxytoluene
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[s-BuLi or n-BuLi/TMEDA]

 THF

CO2 Quench
(Carboxylation)

2-Fluoro-3-methoxy-6-methylbenzoic acid

 Acid Workup

Demethylation (0°C -> RT)
[BBr3 in DCM]

2-Fluoro-3-hydroxy-6-methylbenzoic acid

 Hydrolysis
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Figure 2: Step-by-step reaction workflow including critical reagents and conditions.
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Analytical Characterization
Verify the identity of the final product using the following expected spectral data:

¹H NMR (400 MHz, DMSO-d₆):

δ 13.0 (br s, 1H, -COOH)

δ 9.8 (s, 1H, -OH)

δ 6.95 (t, 1H, Ar-H4)

δ 6.75 (dd, 1H, Ar-H5)

δ 2.30 (s, 3H, Ar-CH₃)

¹⁹F NMR:

Single peak around -130 to -140 ppm (relative to CFCl₃).

Mass Spectrometry (ESI-):

[M-H]⁻ calculated for C₈H₆FO₃: 169.03; Found: 169.0.

Safety & Troubleshooting
Critical Safety Protocols

Organolithiums (n-BuLi, s-BuLi): Pyrophoric. Handle strictly under inert atmosphere

(Nitrogen/Argon). Use a syringe pump for addition to prevent thermal runaway.

Boron Tribromide (BBr₃): Reacts violently with water/moisture to release HBr gas. Perform all

transfers in a fume hood. Quench extremely slowly at 0°C.

HF Precaution: While this route avoids direct fluorination (using HF), the starting material is

fluorinated. Standard organic lab safety applies.

Troubleshooting Table
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Issue Probable Cause Corrective Action

Low Yield in Step 1
Incomplete lithiation or

moisture ingress.

Ensure THF is freshly

distilled/dried. Increase

lithiation time to 2h. Use s-BuLi

instead of n-BuLi.

Regioisomer Contamination
Lithiation at C5 (ortho to OMe)

instead of C2.

Ensure temperature is strictly

<-70°C. The "sandwiched" C2

position is thermodynamically

favored by F-chelation but

kinetically sensitive.

Incomplete Demethylation
Old BBr₃ reagent or insufficient

equivalents.

Use fresh BBr₃. Increase

equivalents to 4.0 eq. Extend

reaction time.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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